Cas no 1156186-76-3 (2-(methylamino)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 1156186-76-3
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• MDL: MFCD12190052
• CID: 5302776
• PubChem ID: 20596580
• Update Time: 2025-10-31

2-(methylamino)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(piperazin-1-yl)ethan-1-one
• 2-(Methylamino)-1-piperazin-1-ylethanone
• Ethanone, 2-(methylamino)-1-(1-piperazinyl)-

• MDL： MFCD12190052
• Inchi： 1S/C7H15N3O/c1-8-6-7(11)10-4-2-9-3-5-10/h8-9H,2-6H2,1H3
• InChI Key： UGEDDILEVKGDKZ-UHFFFAOYSA-N
• SMILES： O=C(CNC)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• XLogP3: -1.3
• Topological Polar Surface Area: 44.4

Additional information on 2-(methylamino)-1-(piperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(piperazin-1-yl)ethan-1-one (CAS No. 1156186-76-3): Properties, Applications, and Research Insights

The compound 2-(methylamino)-1-(piperazin-1-yl)ethan-1-one (CAS No. 1156186-76-3) is a chemically significant molecule with a unique structural framework combining a piperazine ring and a methylamino ketone moiety. Its molecular formula, C₇H₁₅N₃O, and precise chemical synthesis pathways have garnered attention in pharmaceutical and biochemical research. This article delves into its properties, synthetic routes, and potential applications while addressing trending queries like "piperazine derivatives in drug discovery" and "methylamino ketone reactivity."

In recent years, 2-(methylamino)-1-(piperazin-1-yl)ethan-1-one has been explored for its role in medicinal chemistry, particularly as a building block for bioactive compounds. Researchers highlight its utility in designing central nervous system (CNS) targeting molecules, aligning with the growing demand for neuropharmacology solutions. The compound’s hydrogen-bonding capacity and polar surface area make it a candidate for optimizing drug solubility and blood-brain barrier permeability—a hot topic in AI-driven drug design forums.

The synthesis of CAS 1156186-76-3 typically involves amide coupling reactions between piperazine and methylaminoacetyl precursors, followed by purification via column chromatography. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, a critical factor for pharmaceutical intermediates. Industry searches for "scalable synthesis of N-substituted piperazines" reflect the commercial interest in this compound’s production.

Beyond pharmaceuticals, 2-(methylamino)-1-(piperazin-1-yl)ethan-1-one is studied in material science for its potential in coordination chemistry. Its chelating properties could aid in developing metal-organic frameworks (MOFs), a trending topic in sustainable catalysis. Environmental scientists also probe its biodegradability, responding to public concerns about green chemistry.

Safety and regulatory compliance are paramount. While not classified as hazardous, proper handling protocols (e.g., PPE usage) are recommended. This aligns with frequent searches like "safe handling of synthetic intermediates" and "lab-scale chemical storage."

In summary, CAS 1156186-76-3 exemplifies the intersection of organic synthesis and applied research. Its versatility addresses contemporary needs in drug development and advanced materials, making it a compound of enduring scientific relevance.